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2,4-Dinitrophenol-lysine-fluorescein conjugate

Name: 2,4-Dinitrophenol-lysine-fluorescein conjugate
Brand: Smolecule
SKU: S613619
Rating: 4.5 (9 reviews)

Catalog No.

S613619

CAS No.

134649-45-9

M.F

C33H28N6O10S

M. Wt

700.7 g/mol

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2,4-Dinitrophenol-lysine-fluorescein conjugate

3. Others

General Information

CAS Number

134649-45-9

Product Name

2,4-Dinitrophenol-lysine-fluorescein conjugate

IUPAC Name

(2S)-6-amino-N-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)carbamothioyl]-2-(2,4-dinitroanilino)hexanamide

Molecular Formula

C33H28N6O10S

Molecular Weight

700.7 g/mol

InChI

InChI=1S/C33H28N6O10S/c34-12-2-1-3-26(36-25-11-5-18(38(44)45)14-27(25)39(46)47)30(42)37-32(50)35-17-4-8-22-21(13-17)31(43)49-33(22)23-9-6-19(40)15-28(23)48-29-16-20(41)7-10-24(29)33/h4-11,13-16,26,36,40-41H,1-3,12,34H2,(H2,35,37,42,50)/t26-/m0/s1

InChI Key

PUVJFQVGTUEHHN-SANMLTNESA-N

SMILES

C1=CC2=C(C=C1NC(=S)NC(=O)C(CCCCN)NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O

Synonyms

2,4-dinitrophenol-lysine-fluorescein conjugate, DNP-Lys-fluorescein

Canonical SMILES

C1=CC2=C(C=C1NC(=S)NC(=O)C(CCCCN)NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O

Isomeric SMILES

C1=CC2=C(C=C1NC(=S)NC(=O)[C@H](CCCCN)NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O

The exact mass of the compound 2,4-Dinitrophenol-lysine-fluorescein conjugate is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Spiro Compounds - Fluoresceins - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.